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Compound of Interest

Compound Name: 2-Cyclopentylpropanoic acid

Cat. No.: B2468014

An In-depth Technical Guide to the Safety and Hazards of Cyclopentylpropanoic Acid Isomers

Foreword for the Modern Researcher

In the landscape of drug discovery and chemical synthesis, a comprehensive understanding of
a reagent's safety profile is not merely a regulatory formality but a cornerstone of scientific
integrity and innovation. This guide is crafted for the discerning scientist, researcher, and drug
development professional who handles novel chemical entities. We move beyond boilerplate
safety data sheets to provide a synthesized, in-depth analysis of 2-Cyclopentylpropanoic
acid (CAS 7028-22-0) and its structural isomer, 3-Cyclopentylpropanoic acid (CAS 140-77-2).
While structurally similar, their known hazard profiles exhibit critical differences, particularly
concerning flammability. This document emphasizes a proactive safety culture by elucidating
the causal links between chemical properties and handling protocols, empowering you to make
informed risk assessments in your critical work.

Chemical Identity and Physicochemical Properties

2-Cyclopentylpropanoic acid and its isomer are derivatives of propanoic acid featuring a
cyclopentyl group. Their utility as intermediates in the synthesis of non-steroidal anti-
inflammatory drugs (NSAIDs) and other active pharmaceutical ingredients makes a clear
understanding of their properties essential.

While both are colorless to pale yellow liquids with limited water solubility, a key distinction
arises in their known flammability, with significantly more data available for the 3-cyclopentyl
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isomer.[1][2]

Property 2-Cyclopentylpropanoic acid  3-Cyclopentylpropanoic acid
] ] 3-cyclopentylpropionic acid,

Synonyms 2-cyclopentylpropanoic acid ) )

Cyclopentanepropanoic acid

CAS Number 7028-22-0[1][3] 140-77-2[1][4]

Molecular Formula CsH1402[3] CsH1402[4]

Molecular Weight 142.20 g/mol [5] 142.20 g/mol

Physical State

Liquid([5]

Colorless, clear liquid[1]

Boiling Point Not well-documented 130 - 132 °C @ 16 hPa[1]
. ) 46 - 47 °C (115 - 117 °F) -
Flash Point No data available
closed cup[1]
Density ~1.02 g/cm?3 (estimated)[5] 0.996 g/mL @ 25 °CJ[1]

GHS Hazard Identification and Classification: A Tale

of Two Isomers

The Globally Harmonized System (GHS) provides a standardized framework for hazard

communication. Based on available data, both isomers are classified as irritants. However, 3-

Cyclopentylpropanoic acid carries the additional, significant hazard of being a flammable liquid.

[3][4]

GHS Classification Summary
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Hazard Class 2-Cyclopentylpropanoic acid  3-Cyclopentylpropanoic acid

Not Classified (Insufficient

Flammable Liquids Category 3[4]
Data)
Skin Corrosion / Irritation Category 2[1][3] Category 2[3][4]
Serious Eye Damage / Eye
o Category 2A[1][3] Category 2[3][4]
Irritation
Category 3 (Respirator Category 3 (Respirator
STOT - Single Exposure ) g ¥ 3 (Resp Y ] g Y3 (Resp Y
Irritation)[1][3] Irritation)[4]
Signal Word Warning[1][3] Warning[4]

Hazard Statement Comparison

e 2-Cyclopentylpropanoic acid:

o H315: Causes skin irritation.[1][3]

o H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][3]
o 3-Cyclopentylpropanoic acid:

o H226: Flammable liquid and vapor.[3][4]

o H315: Causes skin irritation.[3][4]

o H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[4]

Expertise Insight: The lack of flammability data for the 2-cyclopentyl isomer does not confirm its
non-flammability. Given the confirmed flammability of its structural isomer, it is a matter of
sound scientific practice and due diligence to handle both compounds as flammable liquids
until proven otherwise.
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2-Cyclopentylpropanoic acid (CAS 7028-22-0) 3-Cyclopentylpropanoic acid (CAS 140-77-2)

Warning | Skin Irrit. 2 (H315) | Eye Irrit. 2A (H319) | STOT SE 3 (H335) Warning | Flam. Lig. 3 (H226) | Skin Irrit. 2 (H315) | Eye Irrit. 2 (H319) | STOT SE 3 (H335) GHS Pictograms

Applies Applies Afplies

Irritant Flammable

Click to download full resolution via product page

GHS Hazard Profile Comparison

Toxicological Profile

The toxicological properties of both isomers have not been fully investigated.[2] No data is
available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[1] This data gap
necessitates a cautious approach, treating the compounds as potentially harmful.

 Inhalation: May cause respiratory tract irritation.[1][4]

o Skin Contact: Causes skin irritation, characterized by redness and itching.[1][4]

o Eye Contact: Causes serious eye irritation, which can lead to pain and redness.[1][4]
 Ingestion: May be harmful if swallowed.[2]

o Systemic Effects: While specific studies are lacking, symptoms of overexposure to the 3-
cyclopentyl isomer may include headache, dizziness, tiredness, nausea, and vomiting.[2] It is
prudent to assume similar potential effects for the 2-cyclopentyl isomer.

Emergency Procedures: A Self-Validating Protocol

A robust emergency plan is critical. The following protocols are designed to be self-validating,
ensuring safety at each step. The primary addition for these compounds, particularly the 3-
cyclopentyl isomer, is the immediate control of ignition sources in case of a spill.
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First-Aid Measures

o General Advice: Immediately remove any clothing contaminated by the product. Consult a
physician and show them the safety data sheet.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, provide artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing. If skin irritation occurs, get medical advice.[1]

o Eye Contact: Immediately flush open eyes with plenty of running water for at least 15
minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything
by mouth to an unconscious person. Seek immediate medical aid.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][2] Water mist may be used to cool closed containers.[2]

o Specific Hazards: The compound is a flammable liquid.[2] Vapors are heavier than air and
may travel to a source of ignition and flash back.[2] Containers may explode when heated.[2]

e Hazardous Combustion Products: Thermal decomposition produces carbon oxides.[1]

o Protective Equipment: Wear a NIOSH-approved self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Accidental Release Measures

This workflow ensures personal safety while preventing incident escalation.
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1. Ensure Personal Safety
Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Critical Flammability Step

2. Control Ignition Sources
EXTINGUISH all flames

Turn off spark-producing equipment

3. Ensure Adequate Ventilation
Work in a fume hood or open sashes

:

4. Contain the Spill
Use inert absorbent material
(e.g., vermiculite, sand)

:

5. Clean Up
Use non-sparking tools to collect material
Place in a suitable, sealed container for disposal

:

6. Decontaminate Area
Wash spill area thoroughly

Incident Resolved

Click to download full resolution via product page

Workflow for Accidental Release
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Safe Handling and Exposure Control

Proactive exposure control is paramount. The hierarchy of controls provides a framework for
minimizing risk, prioritizing engineering controls and administrative actions over sole reliance
on personal protective equipment (PPE).

Hierarchy of Controls
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Elimination
(Not applicable for required reagent)

Substitution
(Use a less hazardous alternative)

Engineering Controls
Work in a certified chemical fume hood
Use explosion-proof equipment

Administrative Controls
Follow SOPs, provide training
Restrict access to authorized personnel

PPE

Wear gloves, safety goggles, lab coat

Click to download full resolution via product page

Hierarchy of Controls for Safe Use
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Detailed Protocols

o Engineering Controls: Always handle this chemical within a properly functioning chemical
fume hood.[1] Use explosion-proof electrical and ventilating equipment. Ensure eyewash
stations and safety showers are readily accessible.

e Handling: Avoid contact with skin, eyes, and clothing.[1] Avoid breathing vapors or mist.[1]
Use only non-sparking tools.[2] Ground and bond containers when transferring material to
prevent static discharge. Wash hands thoroughly after handling.[1]

o Storage: Store in a cool, dry, well-ventilated place designated as a "flammables area".[2]
Keep containers tightly closed.[1] Store away from heat, sparks, open flames, and other
ignition sources.[2]

e Incompatible Materials: Keep away from strong bases, oxidizing agents, and reducing
agents.[1][2]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin exposure.[1]

» Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA-approved
respirator with an appropriate filter for organic vapors.[2]

Environmental Fate and Ecotoxicity

Specific ecotoxicity data for 2-Cyclopentylpropanoic acid is not readily available. Data for the
3-cyclopentyl isomer suggests the following:

e Environmental Precautions: Do not let the product enter drains, waterways, or soil.[1]

o Mobility: The compound has low water solubility. It is likely to be mobile in the environment
due to its volatility but not due to its solubility.[2]
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o Persistence and Degradability: No data available.

Disposal Considerations

Dispose of contents and containers in accordance with all local, regional, and national
regulations. This material may be classified as a hazardous waste due to its irritant and
flammable properties.[2] Consult with a licensed professional waste disposal service.

Transport Information

While transport information is not specified for CAS 7028-22-0, the data for its flammable
isomer provides a strong basis for cautious transport:

UN Number: 1993[1]

Proper Shipping Name: FLAMMABLE LIQUID, N.O.S. (3-Cyclopentylpropionic acid)[1]

Hazard Class: 3[1]

Packing Group: IlI[1]

Conclusion

2-Cyclopentylpropanoic acid and its isomer are valuable chemical intermediates that
demand careful and informed handling. The primary hazards are skin, eye, and respiratory
irritation. Critically, at least one isomer, 3-Cyclopentylpropanoic acid, is a regulated flammable
liquid. Due to the data gaps for 2-Cyclopentylpropanoic acid, it is imperative from a safety
standpoint to treat it with the same precautions as its flammable isomer. Adherence to
engineering controls, proper PPE, and stringent protocols for handling and storage are
essential for mitigating risk and ensuring a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3-Cyclopentylpropionic acid - Safety Data Sheet [chemicalbook.com]
o 2. fishersci.ca [fishersci.ca]
o 3. 3-Cyclopentylpropionic acid, 98% | Fisher Scientific [fishersci.ca]

e 4. Cyclopentanepropanoic acid | C8H1402 | CID 8818 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [2-Cyclopentylpropanoic acid safety and hazards data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2468014#2-cyclopentylpropanoic-acid-safety-and-
hazards-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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